Cas no 100238-29-7 (Phenol, 4-[2-(dimethylamino)ethoxy]-)

• Product Name: Phenol, 4-[2-(dimethylamino)ethoxy]-
• CAS No: 100238-29-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1125305
• Update Time: 2025-06-14

Phenol, 4-[2-(dimethylamino)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-(dimethylamino)ethoxy]-

• Inchi： 1S/C10H15NO2/c1-11(2)7-8-13-10-5-3-9(12)4-6-10/h3-6,12H,7-8H2,1-2H3
• InChI Key： FEKLXZOYEQJIBC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OCCN(C)C)C=C1

Computed Properties

• Exact Mass: 181.11035

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±22.0 °C(Predicted)
• PSA: 32.7
• pka: 10.30±0.15(Predicted)

Additional information on Phenol, 4-[2-(dimethylamino)ethoxy]-

Recent Advances in the Study of Phenol, 4-[2-(dimethylamino)ethoxy]- (CAS: 100238-29-7) in Chemical Biology and Pharmaceutical Research

Phenol, 4-[2-(dimethylamino)ethoxy]-, with the CAS registry number 100238-29-7, is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its phenol group and dimethylaminoethoxy side chain, has been the subject of recent studies due to its potential applications in drug development and biological activity modulation. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological effects, and therapeutic potential.

Recent studies have focused on the synthesis and characterization of Phenol, 4-[2-(dimethylamino)ethoxy]-, exploring its role as a precursor or intermediate in the development of novel pharmaceutical agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound. These studies have also investigated its stability under various conditions, providing critical data for its handling and storage in laboratory and industrial settings.

In the realm of biological activity, Phenol, 4-[2-(dimethylamino)ethoxy]- has demonstrated promising interactions with specific cellular targets. Recent in vitro studies have shown that this compound can modulate the activity of certain enzymes and receptors, suggesting potential applications in the treatment of neurological and metabolic disorders. For instance, its ability to influence neurotransmitter systems has been explored in the context of developing new therapies for depression and anxiety disorders.

Furthermore, the compound's pharmacokinetic properties have been a focal point of recent research. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models, providing insights into its bioavailability and potential side effects. These findings are crucial for the compound's further development as a therapeutic agent, guiding dosage formulations and administration routes.

In addition to its direct biological effects, Phenol, 4-[2-(dimethylamino)ethoxy]- has been investigated for its role in drug delivery systems. Researchers have explored its utility as a functional group in prodrug designs, where it can enhance the solubility and targeting efficiency of active pharmaceutical ingredients. This application is particularly relevant in the development of cancer therapies, where targeted delivery is essential for minimizing off-target effects.

The safety and toxicological profile of Phenol, 4-[2-(dimethylamino)ethoxy]- has also been a subject of recent scrutiny. Toxicological studies have assessed its acute and chronic effects in preclinical models, establishing preliminary safety thresholds for its use in pharmaceutical formulations. These studies are integral to ensuring that the compound meets regulatory standards for human use.

In conclusion, Phenol, 4-[2-(dimethylamino)ethoxy]- (CAS: 100238-29-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique chemical structure and biological activity profile make it a valuable candidate for further investigation in drug development. Future research directions may include more extensive clinical trials, optimization of its pharmacokinetic properties, and exploration of its applications in novel therapeutic areas. The ongoing studies underscore the compound's potential to contribute significantly to advancements in medicine and healthcare.